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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B15586428

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and stability of NP-1815-PX. The
following troubleshooting guides and frequently asked questions (FAQs) are designed to
address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQS)

1. What is NP-1815-PX?

NP-1815-PX is a potent and selective antagonist of the P2X4 receptor (P2X4R), an ATP-gated
ion channel.[1][2] It has been investigated for its potential therapeutic applications in conditions
such as neuropathic pain, inflammation, and asthma.[1][2] Chemically, its IUPAC name is
sodium 2,4-dioxo-5-(3-(5-thioxo-2,5-dihydro-1,2,4-oxadiazol-3-yl)phenyl)-2,3,4,5-
tetrahydronaphtho[1,2-b][3][4]diazepin-1-ide.[5]

2. What is the mechanism of action of NP-1815-PX?

NP-1815-PX functions by selectively blocking the P2X4 receptor, which is a ligand-gated ion
channel activated by extracellular ATP.[1][2] The activation of P2X4 receptors is implicated in
various cellular responses, including the release of inflammatory mediators. By inhibiting this
receptor, NP-1815-PX can modulate downstream signaling pathways involved in pain and
inflammation.

Solubility

3. What is the solubility of NP-1815-PX?
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NP-1815-PX is described as having high water solubility. It is also soluble in dimethyl sulfoxide
(DMSO). While specific quantitative values are not readily available in the public domain,
experimental evidence from published studies confirms its solubility in these common
laboratory solvents.

Solubility Summary

Solvent Solubility Notes
) Described as having high
Water High I
water solubility in literature.
Commonly used as a solvent
Dimethyl Sulfoxide (DMSO) Soluble for preparing stock solutions in

research.

4. How do | prepare a stock solution of NP-1815-PX?

For most in vitro experiments, a stock solution of NP-1815-PX can be prepared in DMSO. For
example, in studies on human monocytic THP-1 cells, a vehicle of 0.03% DMSO was used.[6]

Experimental Protocol: Preparation of a DMSO Stock Solution

e Weighing: Accurately weigh the desired amount of solid NP-1815-PX in a sterile microfuge
tube.

e Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve the desired
stock concentration.

» Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming
may be applied if necessary, but the stability of the compound under heat should be
considered.

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at the recommended temperature.

Stability
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5. How should | store NP-1815-PX?
Proper storage is crucial to maintain the stability and activity of NP-1815-PX.

Storage Recommendations

Storage .
Form Duration Notes
Temperature

] Refer to the supplier's ]
Solid (Powder) -20°C or -80°C » ] Protect from moisture.
certificate of analysis.

In Solvent (e.g., Aliquot to minimize
-80°C Up to 6 months
DMSO) freeze-thaw cycles.

For shorter-term
-20°C Up to 1 month
storage.

6. Is NP-1815-PX sensitive to light or pH changes?

Currently, there is no specific information available in the public domain regarding the light
sensitivity or pH stability of NP-1815-PX. As a general precaution, it is advisable to protect
solutions from direct light and to use buffered solutions to maintain a stable pH during
experiments.

7. How many times can | freeze-thaw a stock solution of NP-1815-PX?

To ensure the integrity of the compound, it is highly recommended to aliquot stock solutions
into single-use volumes to avoid repeated freeze-thaw cycles. The effect of multiple freeze-
thaw cycles on the stability of NP-1815-PX has not been formally reported.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Compound precipitation in

agueous buffer

The final concentration of
DMSO in the aqueous solution

is too low to maintain solubility.

Increase the final percentage
of DMSO in the working
solution, ensuring it is
compatible with your
experimental system. Perform
a vehicle control to account for

any effects of the solvent.

The aqueous buffer is not at an
optimal pH for the compound's

solubility.

Test a range of physiological
pH values for your working

solution.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the compound is
stored at the recommended
temperature and protected
from moisture and light. Use
freshly prepared working

solutions.

Inaccurate concentration of the

stock solution.

Verify the accuracy of the initial

weighing and dilution steps.

No observable effect of the

compound

The concentration of NP-1815-

PX is too low.

Perform a dose-response
experiment to determine the
optimal effective concentration

for your specific assay.

The compound has degraded.

Use a fresh aliquot of the stock
solution or newly prepared

solution.

The experimental system is not
responsive to P2X4R

antagonism.

Confirm the expression and
functionality of P2X4 receptors

in your model system.

Signaling Pathway and Experimental Workflow

P2X4 Receptor Signaling Pathway
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NP-1815-PX acts as an antagonist to the P2X4 receptor. The activation of this receptor by ATP
leads to a cascade of downstream signaling events, particularly in immune cells like microglia
and macrophages. This pathway is implicated in inflammatory responses and neuropathic pain.
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P2X4 Receptor Signaling Pathway

Extracellular ATP NP-1815-PX

/
Activates //Inhibits

/
/
4
P2X4 Receptor
Caz* Influx
[p38 MAPK Activation)
BDNF Release
(in Microglia)

PGE: Release
(in Macrophages)
Neuropathic Pain

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Troubleshooting & Optimizatiqn

Check Availability & Pricing

General In Vitro Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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